![molecular formula C15H13N3O4S B2814738 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(thiazol-2-yl)azetidine-3-carboxamide CAS No. 1396845-80-9](/img/structure/B2814738.png)
1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(thiazol-2-yl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(thiazol-2-yl)azetidine-3-carboxamide, also known as BTA-EG6, is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. BTA-EG6 has been shown to have an inhibitory effect on the proteasome, a cellular complex responsible for degrading proteins.
Scientific Research Applications
Antibacterial and Antimicrobial Properties
- Compounds structurally similar to 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(thiazol-2-yl)azetidine-3-carboxamide have shown promising antibacterial activity. For instance, a study by Palkar et al. (2017) found that specific Schiff bases of pyrazol-5-one derivatives, which share a similar structural motif, displayed significant antibacterial properties against Staphylococcus aureus and Bacillus subtilis, indicating potential use in treating bacterial infections (Palkar et al., 2017).
- Talupur et al. (2021) synthesized and characterized compounds with a similar structure and reported antimicrobial and molecular docking studies, suggesting their potential in antimicrobial applications (Talupur et al., 2021).
Potential in Anticancer Research
- A study by Mansour et al. (2020) on thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety, which is structurally related, indicated these compounds possess anti-proliferative activities. This suggests a potential application in cancer research, particularly in developing novel anticancer agents (Mansour et al., 2020).
Anti-Inflammatory and Analgesic Activities
- Another interesting application is in the field of anti-inflammatory and analgesic drugs. For instance, Kumar and Singh (2020) synthesized derivatives of benzothiazole, a structural analog, which demonstrated significant anti-inflammatory and analgesic effects. This implies that similar compounds could be explored for their potential in treating pain and inflammation (Kumar & Singh, 2020).
Potential as Diuretic Agents
- Yar and Ansari (2009) explored the diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives, which are structurally related. Their research suggests possible applications of similar compounds in diuretic therapies (Yar & Ansari, 2009).
properties
IUPAC Name |
1-(1,3-benzodioxole-5-carbonyl)-N-(1,3-thiazol-2-yl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c19-13(17-15-16-3-4-23-15)10-6-18(7-10)14(20)9-1-2-11-12(5-9)22-8-21-11/h1-5,10H,6-8H2,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFYHNOAEPBDIMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC3=C(C=C2)OCO3)C(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.